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Compound of Interest

Compound Name:
1,2-

Bis(methylsulfonylsulfanyl)ethane

CAS No.: 55-95-8

Cat. No.: B043724

Get Quote

Executive Summary
1,2-Bis(methylsulfonylsulfanyl)ethane, commonly referred to in proteomic literature as MTS-

2-MTS or 1,2-Ethanediyl bismethanethiosulfonate, is a specialized homobifunctional

crosslinking reagent.[1][2] Unlike indiscriminate amine-reactive crosslinkers (e.g.,

glutaraldehyde, NHS-esters), MTS-2-MTS is highly chemoselective for sulfhydryl groups

(cysteine side chains).

Its primary utility lies in Substituted Cysteine Accessibility Method (SCAM) experiments and

structural biology, where it serves as a "molecular ruler." By inserting a short, flexible spacer (

5.2 Å) between two cysteine residues, researchers can validate proximity, lock protein
conformations (e.g., ion channel gating states), or stabilize transient protein-protein
interactions. This guide details the physicochemical properties, reaction mechanisms, and
validated protocols for deploying MTS-2-MTS in drug discovery and structural analysis.
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Chemical Identity & Physicochemical Properties[3]
[4]
The compound consists of an ethane core flanked by two methanethiosulfonate reactive

groups. These groups are "activated disulfides" that readily undergo thiol-disulfide exchange.[3]

Property Data

IUPAC Name
S-(2-methylsulfonylsulfanyl)ethyl

methanethiosulfonate

Common Names
MTS-2-MTS, 1,2-Ethanediyl

bismethanethiosulfonate

CAS Registry Number 55-95-8

Molecular Formula

Molecular Weight 250.36 g/mol

Reactive Group Methanethiosulfonate (MTS)

Target Functional Group Sulfhydryl (-SH)

Spacer Arm Length 5.2 Å (S-S distance)

Solubility
Soluble in DMSO, Acetonitrile; slightly soluble in

water (hydrolyzes slowly)

Storage
-20°C, desiccated, under inert gas (

or Ar)

Mechanistic Action: The Thiol-Disulfide Exchange
The reaction of MTS-2-MTS with proteins is driven by the nucleophilic attack of a thiolate anion

(

) on the sulfur atom of the methanethiosulfonate group. This is a specific thiol-disulfide
exchange that releases methanesulfinic acid as a leaving group.
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Reaction Pathway[6][7][8][9]
Activation: At physiological pH (7.0–8.0), a fraction of cysteine thiols exist as thiolates (

).

First Displacement: The protein thiolate attacks one end of the MTS-2-MTS, displacing

methanesulfinate (

) and forming a mixed disulfide intermediate.

Second Displacement (Crosslinking): A second proximal cysteine attacks the remaining MTS

group on the other end of the linker, completing the crosslink.

Mechanism Diagram
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Caption: Step-wise mechanism of cysteine crosslinking by MTS-2-MTS via nucleophilic

substitution.
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Applications in Drug Development & Structural
Biology
"Locking" Conformational States
Ion channels and transporters cycle through distinct conformations (Open, Closed, Inactivated).

By introducing cysteine pairs at strategic positions (via site-directed mutagenesis) and applying

MTS-2-MTS, researchers can "trap" the protein in a specific state if the cysteines are within the

~5.2 Å span only in that conformation.

Example: Locking the voltage-gated Sodium channel (

) activation gate to study drug binding affinities in the open state.

Distance Constraints (Molecular Ruler)
MTS-2-MTS serves as a binary ruler. If crosslinking occurs, the

-

distance between residues is confirmed to be within the range of the linker's flexibility plus the
side chains (

8–12 Å total).

Comparison:

Disulfide bond (oxidation): 0 Å spacer (requires very close proximity,

2 Å).

MTS-2-MTS: ~5.2 Å spacer (bridges medium-range gaps).

MTS-4-MTS: Longer spacer (bridges wider gaps).

Cysteine Accessibility Scanning
While monofunctional MTS reagents (e.g., MTSET, MTSES) are used to test simple surface

accessibility, MTS-2-MTS tests for inter-subunit proximity in oligomeric complexes.
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Synthesis Route
For researchers needing to synthesize MTS-2-MTS in-house (due to commercial unavailability

or cost), the standard route involves the nucleophilic displacement of alkyl halides by sodium

methanethiosulfonate.

Reaction:

Protocol Summary:

Dissolve 1,2-dichloroethane (1 eq) and Sodium Methanethiosulfonate (2.2 eq) in ethanol.

Reflux for 4–6 hours.

Filter off NaCl precipitate.

Concentrate filtrate and recrystallize (usually from ethanol or isopropanol) to obtain white

crystalline solid.

Experimental Protocol: Protein Crosslinking
Materials

Buffer A: 20 mM HEPES, 150 mM NaCl, pH 7.4 (Avoid Tris or buffers with primary amines if

downstream analysis involves amine-reactive probes; strictly avoid DTT/Mercaptoethanol).

MTS-2-MTS Stock: 100 mM in dry DMSO (Prepare fresh; MTS hydrolyzes in water).

Quenching Buffer: 200 mM N-ethylmaleimide (NEM) or 100 mM Cysteine.

Workflow
Preparation: Dilute protein to 10–50 µM in Buffer A. Ensure protein is reduced; if TCEP was

used previously, it usually does not interfere with MTS reagents as strongly as DTT, but

removal via desalting column is recommended.

Reaction:

Add MTS-2-MTS to protein solution.
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Stoichiometry: Start with 2:1 to 10:1 (MTS:Protein) molar excess.

Incubation: 15–30 minutes at Room Temperature (or 1 hour on ice).

Quenching: Add Quenching Buffer (5-fold molar excess over MTS) to stop the reaction.

Validation:

SDS-PAGE: Run non-reducing gels. Look for a band shift (dimerization) or a change in

migration speed (intramolecular crosslink).

Reversibility Check: Treat a specific aliquot with 10 mM DTT. The crosslink involves

disulfide bonds, so DTT should cleave the spacer and restore the original migration

pattern. This confirms the modification was indeed disulfide-based.
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Validation Step
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Caption: Standard operating procedure for MTS-2-MTS crosslinking validation.

Safety & Handling
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Toxicity: Methanethiosulfonates are potent alkylating agents. They can modify proteins in the

skin and eyes. Wear nitrile gloves, safety goggles, and lab coats.

Volatility: While MTS-2-MTS is a solid, related mono-functional MTS reagents can be

volatile. Handle in a fume hood.

Disposal: Quench excess reagent with an excess of cysteine or glutathione before disposal

to neutralize reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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